(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one
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Description
(Z)-6-hydroxy-2-(2-methoxybenzylidene)-7-(piperidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential PET Probe Development
The synthesis of related compounds, such as benzofuran derivatives with potential as PET (Positron Emission Tomography) probes for imaging enzymes like PIM1 (proviral integration site in moloney murine leukemia virus kinase 1), has been explored. For example, a compound was designed and synthesized with an aim to serve as a PET probe, highlighting the relevance of benzofuran derivatives in developing tools for medical imaging and diagnosis (Gao, Wang, Miller, & Zheng, 2013).
Pharmacological Studies
Benzofuran derivatives have been studied for their affinity towards various central nervous system receptors, including sigma receptors. Such compounds are synthesized and evaluated for their potential as ligands, contributing to the understanding of receptor interactions and aiding in the development of new pharmacological agents (Maier & Wünsch, 2002).
Antioxidant Activity
Some benzofuran derivatives have been synthesized through Strecker-type reactions and tested for their antioxidant activity. These studies are crucial for identifying compounds with potential therapeutic benefits, particularly those with antioxidant properties that could mitigate oxidative stress-related diseases (Ezzatzadeh & Hossaini, 2018).
Insecticidal Properties
Research on benzofuran and related compounds extends to their application in agriculture, such as investigating their insecticidal properties. This includes studies on metabolites from plants that could lead to the development of natural insecticides, contributing to safer and more sustainable agricultural practices (Nair, Mansingh, & Burke, 1986).
Properties
IUPAC Name |
(2Z)-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-7-(piperidin-1-ylmethyl)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-26-19-8-4-3-7-15(19)13-20-21(25)16-9-10-18(24)17(22(16)27-20)14-23-11-5-2-6-12-23/h3-4,7-10,13,24H,2,5-6,11-12,14H2,1H3/b20-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCKMCZKYWKTMLS-MOSHPQCFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.